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Compound of Interest

Compound Name: 4-Fluoro-3-phenoxybenzaldehyde

Cat. No.: B1330021

An In-depth Technical Guide to the Physical Properties of 4-Fluoro-3-phenoxybenzaldehyde

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of chemical intermediates is paramount for successful
synthesis and application. This technical guide provides a comprehensive overview of the core
physical properties of 4-Fluoro-3-phenoxybenzaldehyde, a key building block in the synthesis
of various pharmaceuticals and agrochemicals.[1][2]

Core Physical and Chemical Properties

4-Fluoro-3-phenoxybenzaldehyde is an aromatic aldehyde with a molecular structure
featuring a fluorine atom and a phenoxy group, which impart unique reactivity and
characteristics.[1][3] The following tables summarize its key physical and chemical identification
properties.

Table 1: Chemical Identification
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Identifier Value
IUPAC Name 4-fluoro-3-phenoxybenzaldehyde[3][4]
2-Fluoro-5-formyldiphenyl Ether, 3-Phenoxy-4-
Synonyms
fluorobenzaldehyde[1][5][6]
CAS Number 68359-57-9[1][3][5][6]

Molecular Formula

C13HsFO2[1][3][5][6]

Molecular Weight 216.21 g/mol [1][3][5][€]
InChl Key JDICMOLUAHZVDS-UHFFFAOYSA-N[3]
SMILES C1=CC=C(C=C1)0C2=C(C=CC(=C2)C=0)F[3]

Table 2: Physical Properties

Property Value
Colorless to light orange to yellow clear liquid[1]
Appearance . .
[3] or White to pale yellow crystalline powder[6]
102°-104°C at 0.1 mmHg|[3][7][8], 135°C at 2
Boiling Point mmHg[1][3], 310°C[5], 320-325°C
(decomposes)|[6]
Melting Point 70-75°C[6]
_ ~1.2 g/mL[3], 1.2091 g/mL at 25°C[9], 1.23
Density

g/mL[1], 1.25-1.30 g/cm?3 at 20°C[6]

Refractive Index

n20/D 1.58[1][3], n20/D 1.5830[9]

Solubility

Soluble in ethanol, acetone, and DMSQO;

insoluble in water.[6]

Flash Point

>110 °C (>230 °F)[5][10]

Experimental Protocols
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While specific, detailed experimental protocols for the determination of the physical properties
of 4-Fluoro-3-phenoxybenzaldehyde are not extensively published, standard laboratory
procedures are employed.

Determination of Boiling Point: The boiling point is determined by distillation. For substances
like 4-Fluoro-3-phenoxybenzaldehyde, which have a high boiling point at atmospheric
pressure, vacuum distillation is often employed to prevent decomposition.[3][7][8] The sample
is heated in a distillation apparatus under a reduced pressure, and the temperature at which
the liquid boils and condenses is recorded along with the pressure.

Determination of Melting Point: The melting point of the solid form is determined using a
melting point apparatus. A small amount of the crystalline powder is placed in a capillary tube
and heated at a controlled rate. The temperature range over which the substance melts is
recorded.

Determination of Density: The density is typically measured using a pycnometer or a digital
density meter. The mass of a known volume of the substance is determined at a specific
temperature, allowing for the calculation of density.

Determination of Refractive Index: The refractive index is measured using a refractometer,
typically at the sodium D-line (589 nm) and at a controlled temperature (e.g., 20°C).

Synthesis Workflow

4-Fluoro-3-phenoxybenzaldehyde is commonly synthesized through a multi-step process. A
prevalent method involves the bromination of 4-fluorobenzaldehyde, followed by an Ullmann
condensation with a phenolate, and subsequent deprotection.[3]
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Caption: Synthesis of 4-Fluoro-3-phenoxybenzaldehyde.
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Reactivity and Applications

The presence of the fluorine atom and the phenoxy group influences the electronic properties
and reactivity of the benzaldehyde moiety.[3] The aldehyde group is susceptible to nucleophilic
attack and can undergo various reactions such as oxidation to a carboxylic acid and
condensation reactions.[3] This versatile reactivity makes 4-Fluoro-3-phenoxybenzaldehyde
a valuable intermediate in the synthesis of more complex molecules, including pharmaceuticals
with anti-inflammatory and analgesic properties, as well as agrochemicals like herbicides and
insecticides.[1][3] It is also used in material science for the production of specialty polymers.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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